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Compound of Interest

2,5-Dimethoxybenzyl 3-
Compound Name:
methylbutanoate

cat. No.: B1592918

An In-depth Technical Guide to 2,5-
Dimethoxybenzyl 3-methylbutanoate

This technical guide provides a comprehensive overview of the available material safety data,
experimental protocols, and potential biological significance of 2,5-Dimethoxybenzyl 3-
methylbutanoate. The information is intended for researchers, scientists, and professionals
involved in drug development and chemical research.

Compound Identification and Properties

2,5-Dimethoxybenzyl 3-methylbutanoate, also known as 2,5-dimethoxybenzyl isovalerate, is
an ester with the chemical formula C14H200a4.[1][2] While a comprehensive, officially recognized
Material Safety Data Sheet (MSDS) is not readily available in public domains, a summary of its
physical and chemical properties has been compiled from various chemical suppliers and
databases.

Table 1: Physical and Chemical Properties of 2,5-Dimethoxybenzyl 3-methylbutanoate
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Property Value Source
Molecular Formula C14H2004 [1112]
Molecular Weight 252.31 g/mol [1]

CAS Number 876665-00-8 [1]
Appearance Light yellow liquid [2]
Purity >95% [2][3]
Storage Room temperature, dry, sealed  [2]
LogP 2.79310 [3]

PSA 44.76000 [3]

Safety and Hazard Information

Due to the lack of a specific MSDS for 2,5-Dimethoxybenzyl 3-methylbutanoate, the safety
and hazard information for a structurally similar compound, Benzyl isovalerate (Benzyl 3-
methylbutanoate), is provided as a proxy. It is crucial to note that the presence of two methoxy
groups on the benzyl ring may alter the toxicological properties of the target compound.
Therefore, this information should be used with caution and appropriate safety measures
should always be employed.

Table 2: Hazard Summary for Benzyl Isovalerate (Analogue)
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Hazard

Description

Precautionary Statements

Acute Health Hazard

Irritant to eyes, skin, mucous
membranes, and respiratory
system. May be harmful by
ingestion, skin absorption, and

inhalation.[4]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P301+P312: IF SWALLOWED:
call a POISON CENTER or
doctor/physician IF you feel
unwell. P302+P352: IF ON
SKIN: wash with plenty of soap
and water. P304+P340: IF
INHALED: Remove victim to
fresh air and Keep at rest in a
position comfortable for
breathing.[4]

Flammability

Combustible liquid.[5][6]

P210: Keep away from heat,
hot surfaces, sparks, open
flames and other ignition

sources. No smoking.[7]

Chronic Health Hazard

Not Available. The toxicological
properties have not been
thoroughly investigated.[4]

Handle in accordance with
good industrial hygiene and

safety practice.[6]

Incompatible Materials

Strong oxidizing agents.[5]

Experimental Protocols

Detailed experimental protocols for the synthesis of 2,5-Dimethoxybenzyl 3-methylbutanoate

are not explicitly published. However, based on general methods for the synthesis of benzyl

esters, a plausible protocol can be devised. Fischer-Speier esterification is a common and

effective method for this type of synthesis.[8][9]

Synthesis of 2,5-Dimethoxybenzyl 3-methylbutanoate
via Fischer-Speier Esterification

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.pfaltzandbauer.com/files/sdsfile?filename=b07950%20%20sds%20%20062123.pdf
https://www.pfaltzandbauer.com/files/sdsfile?filename=b07950%20%20sds%20%20062123.pdf
https://www.chemicalbull.com/images/product/MSDS-1764546690.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2485218&productDescription=BENZYL+ISOVALERATE+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24852~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:58:15~~Benzyl%20isovalerate~~
https://www.pfaltzandbauer.com/files/sdsfile?filename=b07950%20%20sds%20%20062123.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2485218&productDescription=BENZYL+ISOVALERATE+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbull.com/images/product/MSDS-1764546690.pdf
https://www.benchchem.com/product/b1592918?utm_src=pdf-body
https://www.scribd.com/doc/295968779/SYNTHESIS-OF-BENZYL-ACETATE-THROUGH-FISCHER-ESTERIFICATION-REACTION
https://www.amherst.edu/system/files/media/1543/Exp18.pdf
https://www.benchchem.com/product/b1592918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

This protocol describes the acid-catalyzed esterification of 2,5-dimethoxybenzyl alcohol with 3-
methylbutanoic acid.

Materials:

2,5-Dimethoxybenzyl alcohol

» 3-Methylbutanoic acid (isovaleric acid)

o Concentrated Sulfuric Acid (H2S0Oa4)

o Toluene

o Saturated sodium bicarbonate (NaHCOs) solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

» Round-bottom flask

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

¢ In a round-bottom flask, dissolve 2,5-dimethoxybenzyl alcohol (1.0 equivalent) in toluene.
e Add 3-methylbutanoic acid (1.2 equivalents) to the solution.

o Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 drops) to the reaction
mixture.

o Attach a reflux condenser and heat the mixture to reflux (approximately 110-120 °C) for 2-4
hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
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After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic solvent under reduced pressure using a
rotary evaporator to obtain the crude product.

The crude 2,5-Dimethoxybenzyl 3-methylbutanoate can be further purified by column
chromatography on silica gel if necessary.
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Synthesis Workflow of 2,5-Dimethoxybenzyl 3-methylbutanoate
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Caption: Synthesis workflow for 2,5-Dimethoxybenzyl 3-methylbutanoate.
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Potential Biological Activity and Signaling Pathways

While no specific biological activities or signaling pathway interactions have been reported for
2,5-Dimethoxybenzyl 3-methylbutanoate, research on structurally related compounds
provides insights into its potential pharmacological relevance. For instance, a synthetic
analogue, 3-0O-(3,4,5-trimethoxybenzoyl)-(-)-epicatechin (TMECG), has demonstrated
significant antiproliferative activity against cancer cell lines.[10] The mechanism of action for
TMECG involves the inhibition of dihydrofolate reductase (DHFR), a key enzyme in the folate
metabolic pathway, which is crucial for DNA synthesis and cell proliferation.[10]

This suggests that other substituted benzyl esters, potentially including 2,5-Dimethoxybenzyl
3-methylbutanoate, could exhibit similar inhibitory effects on enzymes within critical metabolic
pathways. The dimethoxy substitution pattern on the benzyl ring can influence the molecule's
binding affinity to biological targets.

Hypothetical Inhibition of Folate Metabolism

2,5-Dimethoxybenzyl
3-methylbutanoate

(Hypothetical Inhibitor)

/
/
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/
/

NADP+

. Amino Acid
DNA Synthesis
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Caption: Hypothetical inhibition of the folate pathway by the compound.

Conclusion

2,5-Dimethoxybenzyl 3-methylbutanoate is a chemical compound for which detailed safety
and biological data are not yet fully established. This guide provides the most current available
information on its properties and outlines a practical synthetic protocol. The potential for
biological activity, suggested by studies on analogous structures, indicates that this compound
could be a subject of interest for further research, particularly in the fields of medicinal
chemistry and drug discovery. Researchers handling this compound should adhere to strict
safety protocols, drawing guidance from the data on similar molecules, and conduct thorough
characterization to explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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